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Compound of Interest

Compound Name: 3-Phenylpropanal

Cat. No.: B7769412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Phenylpropanal, also known as hydrocinnamaldehyde, is an aromatic aldehyde with

significant applications in the fragrance, flavor, and pharmaceutical industries. Its unique

structural features and chemical reactivity make it a valuable building block for the synthesis of

a wide range of organic compounds. This technical guide provides a comprehensive overview

of the chemical properties, structure, and key reactions of 3-Phenylpropanal. Detailed

experimental protocols for its synthesis, purification, and characteristic chemical

transformations are presented to aid researchers in their practical applications. Furthermore, its

role as a precursor in the development of therapeutic agents is highlighted, offering insights for

professionals in drug discovery and development.

Chemical Properties and Structure
3-Phenylpropanal is a colorless to pale yellow liquid at room temperature, characterized by a

distinct floral, hyacinth-like aroma. Its chemical structure consists of a benzene ring attached to

a propanal moiety.
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Identifier Value

IUPAC Name 3-phenylpropanal

Synonyms
Hydrocinnamaldehyde, 3-

Phenylpropionaldehyde, Benzenepropanal

CAS Number 104-53-0

Molecular Formula C₉H₁₀O

Molecular Weight 134.18 g/mol

InChI Key YGCZTXZTJXYWCO-UHFFFAOYSA-N

SMILES C1=CC=C(C=C1)CCC=O

Physicochemical Properties
The physicochemical properties of 3-Phenylpropanal are summarized in the table below,

providing essential data for its handling, storage, and application in experimental settings.

Property Value Reference(s)

Boiling Point 222 °C

97-98 °C at 12 mmHg

Melting Point -42 °C

Density 1.019 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.5200 to 1.5300

Solubility
Insoluble in water; soluble in

ethanol and oils.

Vapor Pressure 15 hPa at 98 °C

Flash Point 95 °C (closed cup)

Spectral Data
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Spectroscopic data is crucial for the identification and characterization of 3-Phenylpropanal.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 3-Phenylpropanal in CDCl₃ typically exhibits the following signals:

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~9.8 t 1H
Aldehydic proton (-

CHO)

~7.3-7.1 m 5H
Aromatic protons

(C₆H₅)

~2.9 t 2H

Methylene protons

adjacent to the phenyl

group (-CH₂-Ph)

~2.8 t 2H

Methylene protons

adjacent to the

carbonyl group (-CH₂-

CHO)

¹³C NMR Spectroscopy
Predicted ¹³C NMR spectral data for 3-Phenylpropanal provides insight into its carbon

framework.
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Chemical Shift (ppm) Assignment

~202 Carbonyl carbon (C=O)

~141
Aromatic carbon attached to the propyl chain

(ipso-C)

~128.5 Aromatic carbons (ortho- and meta-C)

~126 Aromatic carbon (para-C)

~45
Methylene carbon adjacent to the carbonyl

group (-CH₂-CHO)

~30
Methylene carbon adjacent to the phenyl group

(-CH₂-Ph)

Infrared (IR) Spectroscopy
The IR spectrum of 3-Phenylpropanal shows characteristic absorption bands corresponding to

its functional groups:

Wavenumber (cm⁻¹) Functional Group

~3020-3080 Aromatic C-H stretch

~2920-2820 Aliphatic C-H stretch

~2720 Aldehydic C-H stretch (Fermi resonance)

~1725 C=O stretch (aldehyde)

~1600, 1495, 1450 Aromatic C=C stretch

Experimental Protocols
The following sections provide detailed methodologies for the synthesis, purification, and key

chemical transformations of 3-Phenylpropanal.
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Synthesis of 3-Phenylpropanal via Hydrogenation of
Cinnamaldehyde
3-Phenylpropanal can be synthesized by the selective hydrogenation of the carbon-carbon

double bond of cinnamaldehyde.

Materials:

Cinnamaldehyde

Palladium-on-carbon catalyst (Pd/C, 5%)

Hydrogen gas (H₂)

Ethanol (solvent)

Filtration apparatus (e.g., Celite pad)

Rotary evaporator

Procedure:

In a suitable hydrogenation vessel, dissolve cinnamaldehyde in ethanol.

Add the Pd/C catalyst to the solution.

Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 1-4 atm).

Stir the reaction mixture vigorously at room temperature.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC) until the starting material is consumed.

Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with an

inert gas (e.g., nitrogen or argon).

Filter the reaction mixture through a pad of Celite to remove the catalyst.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b7769412?utm_src=pdf-body
https://www.benchchem.com/product/b7769412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash the filter cake with ethanol.

Combine the filtrate and washings, and remove the solvent under reduced pressure using a

rotary evaporator to yield crude 3-Phenylpropanal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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